2-(2-Methylphenyl)-5-thiophen-2-ylpyrazole-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-(2-Methylphenyl)-5-thiophen-2-ylpyrazole-3-carboxylic acid” is a complex organic molecule. It contains a pyrazole ring, which is a five-membered ring with two nitrogen atoms, and a thiophene ring, which is a five-membered ring with one sulfur atom . The presence of a carboxylic acid group suggests that it may have acidic properties.
Molecular Structure Analysis
The exact molecular structure of this compound would need to be determined through techniques such as X-ray crystallography .Chemical Reactions Analysis
The chemical reactions of this compound would likely depend on the specific conditions and reagents used. Pyrazole rings can undergo various reactions, including oxidation and reduction . Thiophene rings can also participate in various reactions, including electrophilic aromatic substitution .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of a carboxylic acid group suggests that it may have acidic properties .Scientific Research Applications
Synthesis and Biological Evaluation
- Novel Lignan Derivatives Synthesis : A study by Raghavendra et al. (2017) detailed the synthesis of various compounds, including those related to the structure , via Stobbe condensation. The compounds exhibited promising antifungal and antibacterial activity, as well as notable antioxidant properties Raghavendra et al., 2017.
Spectroscopic and Structural Analysis
- Thiophene-based Azo Dyes : Karcı and Karcı (2012) synthesized novel thiophene-based bis-heterocyclic monoazo dyes, analyzing their solvatochromic behavior and tautomeric structures. This research highlights the utility of thiophene derivatives in developing new dyes with potential applications in materials science Karcı & Karcı, 2012.
Catalytic Applications and Computational Studies
- Functionalized Thiophene Based Pyrazole Amides : Kanwal et al. (2022) focused on synthesizing pyrazole-thiophene-based amide derivatives using various methodologies. Their study also involved computational applications to investigate the electronic structure and non-linear optical (NLO) properties of these compounds, suggesting their potential in advanced materials science Kanwal et al., 2022.
Antimicrobial and Antifungal Activities
- Synthesis of Bis-Pyrazolyl-Thiazoles : Gomha et al. (2016) synthesized a series of bis-pyrazolyl-thiazoles incorporating the thiophene moiety, which exhibited potent anti-tumor activities. This indicates the potential of such compounds in developing new anticancer agents Gomha et al., 2016.
Decarboxylative Fluorination
- Electron-Rich Heteroaromatic Carboxylic Acids Fluorination : Yuan et al. (2017) reported a transition-metal-free decarboxylative fluorination method for electron-rich heteroaromatics, such as thiophene and pyrazole derivatives. This method provides a pathway for synthesizing fluorinated derivatives, which are valuable in pharmaceutical and agrochemical industries Yuan et al., 2017.
Safety And Hazards
Future Directions
properties
IUPAC Name |
2-(2-methylphenyl)-5-thiophen-2-ylpyrazole-3-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O2S/c1-10-5-2-3-6-12(10)17-13(15(18)19)9-11(16-17)14-7-4-8-20-14/h2-9H,1H3,(H,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQNIWGQOALEFAX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2C(=CC(=N2)C3=CC=CS3)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60377785 |
Source
|
Record name | 2-(2-methylphenyl)-5-thiophen-2-ylpyrazole-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60377785 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Methylphenyl)-5-thiophen-2-ylpyrazole-3-carboxylic acid | |
CAS RN |
618382-85-7 |
Source
|
Record name | 2-(2-methylphenyl)-5-thiophen-2-ylpyrazole-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60377785 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(2-METHYLPHENYL)-3-(2-THIENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.